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Abstract

LP-922056 is a potent small-molecule inhibitor of the extracellular carboxylesterase NOTUM, a
negative regulator of the Wnt signaling pathway.[1][2] NOTUM deacylates Wnt proteins,
rendering them inactive.[1][3][4] By inhibiting NOTUM, LP-922056 restores Wnt signaling,
which has shown potential therapeutic benefits in preclinical models of diseases such as
osteoporosis and certain cancers.[1][4][5][6] These application notes provide detailed protocols
for key in vitro assays to characterize the activity of LP-922056.

Mechanism of Action: NOTUM Inhibition

LP-922056 functions by inhibiting the enzymatic activity of NOTUM, which is responsible for
removing a palmitoleate group essential for the function of Wnt proteins.[1][3] This inhibition
leads to an increase in active Wnt ligands, which can then bind to their receptors
(Frizzled/LRP5/6) and activate downstream signaling cascades, most notably the canonical
Whnt/B-catenin pathway.[1][3] The activation of this pathway results in the nuclear translocation
of B-catenin and the transcription of Wnt target genes.[3]
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Figure 1: LP-922056 inhibits NOTUM, preventing Wnt deacylation and restoring Wnt/p-catenin
signaling.
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Table 1: In Vitro Potency of L P-922056

Assay Type Metric Value (nM) Reference
Biochemical NOTUM
o IC50 1.1 [1]
Inhibition
Cell-Based Wnt
EC50 23 [1]

Signaling (TCF/LEF)

ble 2: C :  NC hibi

Compound NOTUM IC50 (nM) TCF-LEF EC50 (nM) Brain Penetrant
No (<0.01

LP-922056 1.1 23 _ _
brain:plasma ratio)[1]

ABC99 170 89 Yes

ARUK3001185 6.5 110 Yes

Data for comparison
compounds ABC99
and ARUK3001185

are from reference[1].

Table 3: Effective Concentrations in Cell-Based Assays

Cell/Organoid Concentration( Observed
Assay Reference
Model s) Effect
] EdU Significant
ApcMin Mouse . o
) Incorporation 45 uM inhibition of DNA  [6]
Organoids ] ) )
(Proliferation) synthesis
) Significant
ApcMin Mouse o _
) Cell Viability 250 uM decrease in [6]
Organoids o
viability

Experimental Protocols
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In Vitro Assay Workflow for NOTUM Inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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